2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propane-1-sulfonamide

• IUPAC Name: 2-methyl-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)propane-1-sulfonamide
• InChI: InChI=1S/C16H24N2O4S/c1-11(2)9-23(20,21)17-12-6-7-13-14(8-12)22-10-16(3,4)15(19)18(13)5/h6-8,11,17H,9-10H2,1-5H3
• InChI Key: QDPMOYOYYRRKJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CS(=O)(=O)NC1=CC2=C(C=C1)N(C(=O)C(CO2)(C)C)C
• Molecular Formula: C16H24N2O4S
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of complex organic compounds often involves multi-step reactions, starting from simpler precursors. A related example is the preparation of tetramethyl 1,1′-(2-[{4,5-bis(Methoxycarbonyl)-1H-1,2,3-triazol-1-yl}methyl]-2-[(4-methylphenyl)sulfonamido]propane-1,3-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylate) through a two-step process beginning with 2-((4-methylphenyl)sulfonamido)-2-((tosyloxy)methyl)propane-1,3-diylbis(4-methylbenzenesulfonate), highlighting a key step of copper-free Huisgen cycloaddition (Fall et al., 2021).

Molecular Structure Analysis

The molecular structure of organic compounds is critical to understanding their reactivity and properties. Techniques such as IR, 1D and 2D NMR experiments, and elemental analysis are instrumental in determining the structure of newly synthesized compounds, as demonstrated in the analysis of compound tetramethyl 1,1′-(2-[{4,5-bis(methoxycarbonyl)-1H-1,2,3-triazol-1-yl}methyl]-2-[(4-methylphenyl)sulfonamido]propane-1,3-diyl)bis(1H-1,2,3-triazole-4,5-dicarboxylate) (Fall et al., 2021).

Chemical Reactions and Properties

Chemical reactions involving sulfonamides and related compounds can be highly selective and yield a variety of functionalized products. For example, the synthesis of 2,5-epoxybenzo[f][1,4]oxazepines via a tandem reaction of 1-sulfonyl-1,2,3-triazoles and salicylaldehydes demonstrates the versatility of these compounds in organic synthesis (Shi et al., 2015).

Physical Properties Analysis

The physical properties of organic compounds, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. Studies on compounds like sulfonamides help in understanding the relationship between structure and physical properties, although specific studies on 2-methyl-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propane-1-sulfonamide were not found in the provided references.

Chemical Properties Analysis

The chemical properties of sulfonamides and related compounds, such as reactivity towards nucleophiles or electrophiles, acid-base behavior, and redox characteristics, are foundational to their applications in synthesis and industry. While specific details on the chemical properties of this compound are not provided, related studies offer insight into the behavior of structurally similar compounds (Fall et al., 2021; Shi et al., 2015).